2-(3-(2-fluorophenyl)-2-oxoimidazolidin-1-yl)-N-(2-methoxybenzyl)acetamide
Description
2-(3-(2-fluorophenyl)-2-oxoimidazolidin-1-yl)-N-(2-methoxybenzyl)acetamide, also known as FIIN-2, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. This compound belongs to the class of kinase inhibitors, which are compounds that inhibit the activity of enzymes called kinases. Kinases are involved in various cellular processes, including cell growth, differentiation, and survival. Dysregulation of kinase activity has been linked to the development and progression of various diseases, including cancer, inflammation, and autoimmune disorders.
Scientific Research Applications
Antifungal Agents
- 2-(3-(2-fluorophenyl)-2-oxoimidazolidin-1-yl)-N-(2-methoxybenzyl)acetamide has been investigated for its antifungal properties. Researchers have explored its efficacy against fungal infections, particularly onychomycosis (fungal nail infections). The compound’s mechanism of action and potential as a therapeutic agent in this context warrant further study .
Boron-Containing Compounds
- Boron-containing compounds play a crucial role in medicinal chemistry. This compound has been utilized in the preparation of boron-containing antifungal agents. These agents may offer improved efficacy and reduced side effects compared to existing treatments. Investigating the structure-activity relationship of this compound could lead to novel antifungal therapies .
Thiepin Derivatives
- These derivatives may exhibit interesting pharmacological activities, such as antidepressant or anxiolytic effects. Researchers explore their potential as novel drug candidates .
Chemical Biology and Target Identification
properties
IUPAC Name |
2-[3-(2-fluorophenyl)-2-oxoimidazolidin-1-yl]-N-[(2-methoxyphenyl)methyl]acetamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H20FN3O3/c1-26-17-9-5-2-6-14(17)12-21-18(24)13-22-10-11-23(19(22)25)16-8-4-3-7-15(16)20/h2-9H,10-13H2,1H3,(H,21,24) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OMKNZUPPVPMVLE-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1CNC(=O)CN2CCN(C2=O)C3=CC=CC=C3F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H20FN3O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
357.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(3-(2-fluorophenyl)-2-oxoimidazolidin-1-yl)-N-(2-methoxybenzyl)acetamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![6-(2-Fluorophenyl)-4,7-dimethyl-2-(2-oxopropyl)purino[7,8-a]imidazole-1,3-dione](/img/structure/B2687011.png)
![N-(2-(7-chloro-3-oxo-2,3-dihydrobenzo[f][1,4]oxazepin-4(5H)-yl)ethyl)cyclopentanecarboxamide](/img/structure/B2687016.png)
![(4-ethoxyphenyl)[4-(3-methylphenyl)-1,1-dioxido-4H-1,4-benzothiazin-2-yl]methanone](/img/structure/B2687022.png)
![3-(4-chlorophenyl)-5-(4-fluorobenzyl)-8,9-dihydro-5H-[1,4]dioxino[2,3-g]pyrazolo[4,3-c]quinoline](/img/structure/B2687029.png)